Cas no 2763756-09-6 (Tert-butyl 4-(3,3-difluoroazetidin-2-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(3,3-difluoroazetidin-2-yl)piperidine-1-carboxylate
• CAS No: 2763756-09-6
• MF: C₁₃H₂₂F₂N₂O₂
• MW: 276.322790622711
• CID: 5680296
• PubChem ID: 165995556
• Update Time: 2025-06-08

Tert-butyl 4-(3,3-difluoroazetidin-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763756-09-6
• EN300-26666806
• tert-butyl 4-(3,3-difluoroazetidin-2-yl)piperidine-1-carboxylate
• Tert-butyl 4-(3,3-difluoroazetidin-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C13H22F2N2O2/c1-12(2,3)19-11(18)17-6-4-9(5-7-17)10-13(14,15)8-16-10/h9-10,16H,4-8H2,1-3H3
• InChI Key： FGXRVCNRHWBTRG-UHFFFAOYSA-N
• SMILES： FC1(CNC1C1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 276.16493427g/mol
• Monoisotopic Mass: 276.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 4-(3,3-difluoroazetidin-2-yl)piperidine-1-carboxylate

Research Brief on Tert-butyl 4-(3,3-difluoroazetidin-2-yl)piperidine-1-carboxylate (CAS: 2763756-09-6)

Tert-butyl 4-(3,3-difluoroazetidin-2-yl)piperidine-1-carboxylate (CAS: 2763756-09-6) is a key intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceutical compounds targeting central nervous system (CNS) disorders and other therapeutic areas. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features, which include a difluoroazetidine ring and a piperidine scaffold. These structural elements contribute to its potential as a versatile building block for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of this compound as a precursor for the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that the difluoroazetidine moiety enhances the metabolic stability and bioavailability of the resulting compounds, making them promising candidates for the treatment of anxiety and epilepsy. The researchers employed a multi-step synthetic route, starting with the protection of the piperidine nitrogen using a tert-butyloxycarbonyl (Boc) group, followed by the introduction of the difluoroazetidine ring via a stereoselective cyclization reaction.

Another recent investigation, featured in ACS Chemical Neuroscience, focused on the compound's role in the development of sigma-1 receptor ligands. The study revealed that the incorporation of the difluoroazetidine-piperidine scaffold into sigma-1 receptor antagonists significantly improved their binding affinity and selectivity. This finding opens new avenues for the design of therapeutics for neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers utilized molecular docking studies to elucidate the interactions between the compound and the sigma-1 receptor, providing valuable insights for future drug design.

Beyond its applications in CNS drug discovery, Tert-butyl 4-(3,3-difluoroazetidin-2-yl)piperidine-1-carboxylate has also been investigated for its potential in oncology. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its use as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The study highlighted the compound's ability to serve as a rigid scaffold, enabling the precise positioning of pharmacophoric groups for optimal kinase inhibition.

In conclusion, Tert-butyl 4-(3,3-difluoroazetidin-2-yl)piperidine-1-carboxylate (CAS: 2763756-09-6) continues to be a valuable tool in medicinal chemistry, with recent research underscoring its versatility and potential across multiple therapeutic areas. Its unique structural features and demonstrated efficacy in enhancing drug-like properties make it a compound of significant interest for future pharmaceutical development. Ongoing studies are expected to further explore its applications and optimize its synthetic pathways for large-scale production.